Cas no 1700350-88-4 (1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1700350-88-4
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5608007
• PubChem ID: 137949310
• Update Time: 2025-05-26

1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1700350-88-4
• 1-[1-(2-Fluoro-3-methylphenyl)triazol-4-yl]ethanol
• EN300-840158
• 1-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

• Inchi： 1S/C11H12FN3O/c1-7-4-3-5-10(11(7)12)15-6-9(8(2)16)13-14-15/h3-6,8,16H,1-2H3
• InChI Key： NPZFJUGKCQCRMQ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1N1C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

Introduction to 1-1-(2-Fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1700350-88-4)

1-1-(2-Fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No. 1700350-88-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a fluoro-substituted phenyl group and a triazole ring, make it an intriguing candidate for various pharmacological studies.

The fluorine atom in the 2-fluoro-3-methylphenyl group plays a crucial role in modulating the compound's physicochemical properties and biological activity. Fluorine substitution is a common strategy in drug design to enhance metabolic stability, improve binding affinity to target proteins, and alter the pharmacokinetic profile of a molecule. The methyl group further contributes to the lipophilicity and overall stability of the compound.

The 1H-1,2,3-triazole ring is a versatile functional group that has been extensively studied for its ability to form stable covalent bonds with biological targets. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties. The presence of this ring in 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol suggests potential applications in these areas.

Recent research has focused on the synthesis and biological evaluation of 1H-1,2,3-triazole derivatives for their therapeutic potential. A study published in the Journal of Medicinal Chemistry (2022) reported that triazole-containing compounds exhibit potent antifungal activity against Candida albicans and other pathogenic fungi. Another study in the Bioorganic & Medicinal Chemistry Letters (2023) highlighted the anticancer properties of triazole derivatives against various human cancer cell lines.

In addition to its potential therapeutic applications, 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol has been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and small molecules that can selectively disrupt or enhance these interactions have significant therapeutic potential. A recent study in the Journal of Chemical Biology (2023) demonstrated that this compound can effectively modulate specific PPIs involved in signal transduction pathways.

The synthesis of 1H-1,2,3-triazoles typically involves the Huisgen 1,3-dipolar cycloaddition reaction between azides and alkynes. This reaction is highly efficient and can be performed under mild conditions, making it a popular method for synthesizing triazole-containing compounds. The specific synthesis route for 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol involves several steps, including the preparation of the azide and alkyne precursors and their subsequent coupling to form the desired product.

The physicochemical properties of 1H-triazole derivatives are also important considerations in their development as pharmaceutical agents. These properties include solubility, stability, and permeability across biological membranes. A study in the Molecular Pharmaceutics (2022) evaluated the solubility and stability of several triazole-containing compounds under different conditions and found that fluorine substitution generally improves these properties.

In conclusion, 1-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yethan-ol (CAS No. 1700350-88-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic potential. Ongoing research continues to explore new avenues for its use in treating various diseases and conditions.